Cas no 5568-94-5 (N-cyclohexyl-4-fluoro-N-methylbenzamide)

N-cyclohexyl-4-fluoro-N-methylbenzamide structure
5568-94-5 structure
Product Name:N-cyclohexyl-4-fluoro-N-methylbenzamide
CAS No:5568-94-5
MF:C14H18FNO
MW:235.29722738266
CID:1598294
PubChem ID:669230
Update Time:2025-04-21

N-cyclohexyl-4-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-4-fluoro-N-methylbenzamide
    • benzamide, N-cyclohexyl-4-fluoro-N-methyl-
    • N-Cyclohexyl-4-fluoro-N-methyl-benzamide
    • STK086477
    • 5568-94-5
    • DTXSID90349955
    • AB01333827-02
    • CBMicro_025041
    • CCG-12006
    • 330469-29-9
    • NCGC00341652-01
    • AKOS003260188
    • BIM-0024971.P001
    • SCHEMBL3455662
    • Inchi: 1S/C14H18FNO/c1-16(13-5-3-2-4-6-13)14(17)11-7-9-12(15)10-8-11/h7-10,13H,2-6H2,1H3
    • InChI Key: NAFDVGNDPWRIRS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(N(C)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 235.13734
  • Monoisotopic Mass: 235.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.11
  • Boiling Point: 363.6°C at 760 mmHg
  • Flash Point: 173.7°C
  • Refractive Index: 1.534
  • PSA: 20.31
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